Ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C15H17NO2S/c1-4-18-15(17)13-12(8-19-14(13)16)11-6-5-9(2)7-10(11)3/h5-8H,4,16H2,1-3H3
• InChI Key: XBGBEIKHJJZZLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=C(C=C(C=C2)C)C)N
• Molecular Formula: C15H17NO2S
• DSSTOX Substance ID: DTXSID10352749
• Molecular Weight: 275.4 g/mol
• CAS No.: 15854-10-1

Description

Ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Ethylene and Plant Hormone Research

Research on ethylene, a simple two-carbon atom molecule with profound effects on plants, highlights the significance of small organic molecules in plant biology. For example, studies on 1-aminocyclopropane-1-carboxylic acid (ACC), ethylene's biochemical precursor, reveal its underestimated role in plant growth and stress responses. Such research could provide a context for exploring ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate's potential interactions with plant biology or its synthetic analogs' role in agricultural science (B. V. D. Poel, D. Straeten, 2014).

Organic Compound Synthesis and Evaluation

Another area of interest is the synthesis and evaluation of organic compounds with specific structures, such as thiophene analogues of known carcinogens, for understanding their potential bioactivities and risks. This type of research provides valuable insights into designing safer chemicals and evaluating existing ones for potential risks, which could be relevant for studying compounds like this compound (J. Ashby, et al., 1978).

Environmental Impact and Toxicology

Studies on the environmental fate and toxicology of organic compounds, such as ethylmercury, provide a framework for understanding how synthetic chemicals interact with biological systems and the environment. This research can guide the safe use and disposal of chemicals, including those similar to this compound, to prevent adverse health and environmental impacts (J. Dórea, M. Farina, J. Rocha, 2013).

Advanced Materials and Chemical Engineering

The development of thiolated polymers for tissue engineering highlights the innovative use of organic molecules in creating new materials with specific biological or mechanical properties. Research in this area could encompass the synthesis and application of complex organic compounds like this compound in developing new materials for medical or technological applications (M. Gajendiran, J. Rhee, Kyobum Kim, 2018).

Mechanism of Action

Target of Action

The primary targets of Ethyl 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carboxylate are currently unknown. This compound is a part of a unique collection of chemicals provided to early discovery researchers

Biochemical Pathways

Thiophene derivatives have been reported to exhibit inhibitory effects against certain organisms , suggesting that they may interact with biological pathways in these organisms. More research is needed to summarize the affected pathways and their downstream effects.

Result of Action

Some thiophene derivatives have been reported to exhibit antimicrobial activity , suggesting that this compound may have similar effects. More detailed studies are needed to describe the specific effects of this compound’s action.